N-(2-fluorophenyl)-2-(5-methoxy-2-(((5-methyl-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[5-methoxy-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C18H17FN4O3S2/c1-11-21-22-18(28-11)27-10-12-7-15(24)16(26-2)8-23(12)9-17(25)20-14-6-4-3-5-13(14)19/h3-8H,9-10H2,1-2H3,(H,20,25)
• InChI Key: HOTOUWLYVIFQSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC2=CC(=O)C(=CN2CC(=O)NC3=CC=CC=C3F)OC
• Molecular Formula: C18H17FN4O3S2
• Molecular Weight: 420.5 g/mol

Description

N-(2-fluorophenyl)-2-(5-methoxy-2-(((5-methyl-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C18H17FN4O3S2 and its molecular weight is 420.48. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluorophenyl)-2-(5-methoxy-2-(((5-methyl-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluorophenyl)-2-(5-methoxy-2-(((5-methyl-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Analysis and Detection

Compounds with structural similarities, particularly those including fluorophenyl, methoxy, thiadiazolyl, and acetamide groups, have been analyzed for their presence in environmental samples, such as natural water. For instance, the detection and analysis of herbicides and their degradation in water illustrate the application of such compounds in environmental chemistry and pollution studies (Zimmerman et al., 2002).

Synthesis and Structural Analysis

The synthesis of complex molecules, including those with thiadiazole and acetamide components, contributes to advancements in organic chemistry. For example, compounds designed for selective interaction with biochemical receptors or for specific chemical properties have been synthesized for further study, showcasing the application of these molecular frameworks in the development of new materials and drugs (Crane et al., 2004).

Anticancer Activity

Derivatives of thiadiazole and acetamide have been explored for their potential anticancer activities. Research into novel synthesized compounds, including those structurally related to the one , shows promise in identifying new therapeutic agents. These studies underline the role of such compounds in medical research, particularly in oncology, aiming to discover more effective treatments for cancer (Sunder et al., 2013).

Molecular Modeling and Drug Design

The structural components of the compound are relevant in the context of drug design, where molecular modeling helps in understanding the interaction between potential drugs and their targets. Research involving similar compounds includes computational modeling to predict the biological activity and optimize the therapeutic potential of new molecules (Abu-Melha, 2021).